molecular formula C19H20N4O3 B6266433 methyl 4-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzoate CAS No. 928335-94-8

methyl 4-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzoate

Cat. No. B6266433
CAS RN: 928335-94-8
M. Wt: 352.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzoate” is a chemical compound with the CAS number 928335-94-8 . It has a molecular weight of 352.39 and a molecular formula of C19H20N4O3 .


Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C19H20N4O3 . It contains an imidazo[1,2-b]pyridazine core, which is a bicyclic structure consisting of an imidazole ring fused with a pyridazine ring . This core is substituted at the 6-position with an oxan-4-ylamino group and at the 3-position with a benzoate group .

Mechanism of Action

While the specific mechanism of action for this compound is not provided in the resources, similar compounds have been found to inhibit the transforming growth factor-β activated kinase (TAK1) at nanomolar concentrations . TAK1 is a serine/threonine kinase that is important for cell growth, differentiation, and apoptosis .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzoate involves the reaction of 4-bromo-2-nitrobenzoic acid with 2-amino-6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine, followed by reduction of the nitro group and esterification of the resulting carboxylic acid with methanol and sulfuric acid.", "Starting Materials": [ "4-bromo-2-nitrobenzoic acid", "2-amino-6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine", "Sodium borohydride", "Methanol", "Sulfuric acid" ], "Reaction": [ "Step 1: 4-bromo-2-nitrobenzoic acid is reacted with 2-amino-6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine in the presence of sodium borohydride to yield the corresponding amine.", "Step 2: The nitro group in the resulting amine is reduced to an amino group using sodium borohydride.", "Step 3: The resulting carboxylic acid is esterified with methanol and sulfuric acid to yield methyl 4-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzoate." ] }

CAS RN

928335-94-8

Molecular Formula

C19H20N4O3

Molecular Weight

352.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.